Cas no 2137473-77-7 (3-Oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-amine)

3-Oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-amine is a structurally unique spirocyclic amine compound featuring a fused bicyclic framework with an oxane moiety. Its rigid, three-dimensional architecture enhances stereochemical control, making it valuable in asymmetric synthesis and pharmaceutical applications. The presence of both amine and ether functionalities offers versatile reactivity for derivatization, enabling its use as a key intermediate in medicinal chemistry and ligand design. The spirocyclic core contributes to improved metabolic stability and conformational restriction, which can enhance binding affinity in drug discovery. This compound is particularly useful for constructing complex heterocycles or as a chiral scaffold in catalysis. Its synthetic utility lies in its balanced reactivity and stability under diverse reaction conditions.

3-Oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-amine structure

2137473-77-7 structure

Product Name:3-Oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-amine

CAS No:2137473-77-7

MF:C₉H₁₅NO₂

MW:169.220902681351

CID:6507997

PubChem ID:165458646

Update Time:2025-10-28

3-Oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-amine Chemical and Physical Properties

Names and Identifiers

- EN300-739785
- 2137473-77-7
- 3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-amine
- 3-Oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-amine
- Inchi： 1S/C9H15NO2/c10-9-5-7(9)6-12-8(9)1-3-11-4-2-8/h7H,1-6,10H2
- InChI Key： ONWMIIIGYWXGPD-UHFFFAOYSA-N
- SMILES： O1CC2CC2(C21CCOCC2)N

Computed Properties

Exact Mass: 169.110278721g/mol
Monoisotopic Mass: 169.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 44.5Å²

3-Oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-739785-1.0g	3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-amine	2137473-77-7		1g	$0.0	2023-06-06

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Additional information on 3-Oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-amine

Introduction to 3-Oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-amine (CAS No: 2137473-77-7)

The compound 3-Oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-amine, identified by the CAS registry number 2137473-77-7, is a unique organic molecule with a complex bicyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom—the spiro atom. The structure of this compound is particularly interesting due to the presence of an oxaspiro system, where an oxygen atom is part of the spiro junction.

The synthesis of 3-Oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-amine involves a series of carefully designed organic reactions, including ring-forming processes and amine functionalization. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such intricate bicyclic systems, making this compound more accessible for research and potential applications.

Structurally, the molecule consists of a bicyclo[3.1.0]hexane ring fused with an oxane (tetrahydrofuran) ring through the spiro oxygen atom. The amine group attached at position 1 introduces additional functionality, potentially enhancing its reactivity and utility in various chemical transformations.

Recent studies have highlighted the potential of spiro compounds like this one in drug discovery and materials science. The unique geometry and electronic properties of such molecules make them promising candidates for modulating biological targets or serving as building blocks in advanced materials.

In terms of applications, 3-Oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-amine has shown potential in medicinal chemistry as a scaffold for developing bioactive molecules. Its rigid structure can provide stability and specific interactions with biological macromolecules, making it a valuable tool in designing new drugs.

Moreover, the compound's versatility has been explored in catalytic applications. The amine group can act as a nucleophile or base in various reactions, while the bicyclic framework provides steric and electronic control over the reaction environment.

From an analytical standpoint, modern techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate the precise structure and conformation of this compound. These studies have provided insights into its spatial arrangement and intermolecular interactions, which are crucial for understanding its reactivity and function.

In conclusion, 3-Oxaspiro[bicyclo[3.1.0]hexane-2,4'-oxane]-1-amine (CAS No: 2137473-77-7) stands out as a significant molecule in contemporary organic chemistry due to its unique structure and diverse potential applications across multiple scientific domains.